Cas no 59837-34-2 (2,4(1H,3H)-Pyrimidinedione,1-(2-S-ethyl-2-thio-b-D-mannofuranosyl)-(9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(2-S-ethyl-2-thio-b-D-mannofuranosyl)-(9CI)
• CAS No: 59837-34-2
• MF: C₁₂H₁₈N₂O₆S
• MW: 318.346122264862
• CID: 386606
• PubChem ID: 301352
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(2-S-ethyl-2-thio-b-D-mannofuranosyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(2-S-ethyl-2-thio-b-D-mannofuranosyl)-(9CI)
• 1-[5-(1,2-dihydroxyethyl)-3-ethylsulfanyl-4-hydroxyoxolan-2-yl]pyrimidine-2,4-dione
• AC1L6Y8W
• NSC177987
• NSC-177987
• DTXSID60306631
• 59837-34-2

• Inchi： 1S/C12H18N2O6S/c1-2-21-10-8(18)9(6(16)5-15)20-11(10)14-4-3-7(17)13-12(14)19/h3-4,6,8-11,15-16,18H,2,5H2,1H3,(H,13,17,19)
• InChI Key： ANVDWOFEZYNNDC-UHFFFAOYSA-N
• SMILES： S(CC)C1C(N2C=CC(NC2=O)=O)OC(C(CO)O)C1O

Computed Properties

• Exact Mass: 318.08864
• Monoisotopic Mass: 318.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.54
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.651
• PSA: 119.33
• LogP: -1.73020